Cas no 2680879-62-1 (benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate)

• Product Name: benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate
• CAS No: 2680879-62-1
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 5625669
• PubChem ID: 165931283
• Update Time: 2025-06-15

benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate
• EN300-28294924
• 2680879-62-1

• Inchi： 1S/C18H15ClN2O2/c1-12-10-20-17(19)15-8-7-14(9-16(12)15)21-18(22)23-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,22)
• InChI Key： WTEIVXGMSBJRPZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C(C)=CN=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.0822054g/mol
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate

Comprehensive Overview of Benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate (CAS No. 2680879-62-1)

Benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate (CAS No. 2680879-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique isoquinoline backbone, is frequently explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The carbamate functional group in benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate is a key feature that enhances its reactivity and binding affinity. This moiety is often leveraged in medicinal chemistry to improve the stability and bioavailability of drug-like molecules. Given the rising demand for novel therapeutic agents, compounds like this are increasingly studied for their potential in treating various health conditions.

In recent years, the scientific community has shown a growing interest in isoquinoline derivatives, driven by their diverse pharmacological activities. Benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate fits into this category, with researchers investigating its role in inhibiting specific enzymes or receptors. Such studies are often highlighted in discussions about targeted drug design and small-molecule therapeutics, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate involves multi-step organic reactions, including carbamate formation and halogenation. These processes are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound’s CAS No. 2680879-62-1 serves as a unique identifier, facilitating accurate referencing in academic and industrial research.

Another area of interest is the compound’s potential role in cancer research. Given the increasing global focus on oncology, molecules with isoquinoline scaffolds are being scrutinized for their anti-proliferative effects. While benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate is still under investigation, preliminary studies suggest it may interact with cellular targets involved in tumor growth.

Environmental and safety considerations are also paramount when working with such compounds. Although benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate is not classified as hazardous, proper handling protocols must be followed to ensure safe laboratory practices. This aligns with broader industry trends emphasizing green chemistry and sustainable research methodologies.

In summary, benzyl N-(1-chloro-4-methylisoquinolin-6-yl)carbamate (CAS No. 2680879-62-1) represents a valuable tool for researchers exploring isoquinoline-based compounds. Its structural complexity and potential biological activities make it a subject of ongoing study, particularly in the context of drug discovery and medicinal chemistry. As scientific advancements continue, this compound may play a pivotal role in developing next-generation therapeutics.